Cas no 2229083-92-3 (3-4-methoxy-3-(trifluoromethyl)phenoxyazetidine)

• Product Name: 3-4-methoxy-3-(trifluoromethyl)phenoxyazetidine
• CAS No: 2229083-92-3
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• CID: 5767969
• PubChem ID: 165867767
• Update Time: 2025-10-23

3-4-methoxy-3-(trifluoromethyl)phenoxyazetidine Chemical and Physical Properties

Names and Identifiers

• EN300-1969451
• 2229083-92-3
• 3-[4-methoxy-3-(trifluoromethyl)phenoxy]azetidine
• 3-4-methoxy-3-(trifluoromethyl)phenoxyazetidine

• Inchi： 1S/C11H12F3NO2/c1-16-10-3-2-7(17-8-5-15-6-8)4-9(10)11(12,13)14/h2-4,8,15H,5-6H2,1H3
• InChI Key： CWVFMYDODDSTDZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)OC1CNC1)OC)(F)F

Computed Properties

• Exact Mass: 247.08201311g/mol
• Monoisotopic Mass: 247.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-4-methoxy-3-(trifluoromethyl)phenoxyazetidine

Recent Advances in the Study of 3-4-methoxy-3-(trifluoromethyl)phenoxyazetidine (CAS: 2229083-92-3)

The compound 3-4-methoxy-3-(trifluoromethyl)phenoxyazetidine (CAS: 2229083-92-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and methoxy substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of the synthetic pathway for 3-4-methoxy-3-(trifluoromethyl)phenoxyazetidine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that reduces byproduct formation and improves overall efficiency. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which allowed for the precise introduction of the trifluoromethyl group at the desired position. This advancement is expected to facilitate large-scale production and further pharmacological testing.

In terms of pharmacological activity, preliminary in vitro studies have demonstrated that 3-4-methoxy-3-(trifluoromethyl)phenoxyazetidine exhibits potent inhibitory effects on specific kinase enzymes involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, molecular docking studies have revealed strong binding affinities to target proteins, further supporting its therapeutic potential.

Another significant development is the exploration of this compound's role in oncology. Recent preclinical trials have indicated that 3-4-methoxy-3-(trifluoromethyl)phenoxyazetidine may act as a selective inhibitor of certain cancer cell proliferation pathways. Specifically, it has shown efficacy in reducing tumor growth in mouse models of breast cancer, with minimal off-target effects. These results highlight its potential as a candidate for further development into an anticancer agent.

Despite these promising findings, challenges remain in the clinical translation of 3-4-methoxy-3-(trifluoromethyl)phenoxyazetidine. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Researchers are currently investigating various formulation strategies, including nanoparticle encapsulation, to enhance its pharmacokinetic profile.

In conclusion, 3-4-methoxy-3-(trifluoromethyl)phenoxyazetidine (CAS: 2229083-92-3) represents a promising compound with diverse therapeutic applications. Continued research into its synthesis, mechanism of action, and clinical potential will be crucial in unlocking its full benefits. The recent advancements in this field underscore the importance of interdisciplinary collaboration in driving pharmaceutical innovation.